tert-butyl N-(6-bromo-1-benzothiophen-2-yl)carbamate

• IUPAC Name: tert-butyl N-(6-bromo-1-benzothiophen-2-yl)carbamate
• InChI: InChI=1S/C13H14BrNO2S/c1-13(2,3)17-12(16)15-11-6-8-4-5-9(14)7-10(8)18-11/h4-7H,1-3H3,(H,15,16)
• InChI Key: SODWYTOTCPXUTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC2=C(S1)C=C(C=C2)Br
• Molecular Formula: C13H14BrNO2S
• Molecular Weight: 328.23 g/mol

Description

“tert-butyl N-(6-bromo-1-benzothiophen-2-yl)carbamate” is a chemical compound with the molecular formula C13H14BrNO2S. It has a molecular weight of 328.22. This compound is used in various scientific research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H14BrNO2S/c1-13(2,3)17-12(16)15-11-7-8-6-9(14)4-5-10(8)18-11/h4-7H,1-3H3,(H,15,16). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “tert-butyl N-(6-bromo-1-benzothiophen-2-yl)carbamate” include a predicted density of 1.504±0.06 g/cm3 and a predicted boiling point of 380.5±22.0 °C.

Scientific Research Applications

Enzyme Inhibition Studies

TBB’s carbamate moiety allows it to interact with enzymes. Researchers use TBB as a tool compound to study enzyme inhibition mechanisms. By examining its binding interactions, they gain insights into enzyme function and develop targeted therapies. .

Materials Science and Surface Modification

TBB-containing compounds can be incorporated into materials for surface modification. For instance, TBB-functionalized polymers improve adhesion to surfaces, alter wettability, and enhance material properties. Researchers explore TBB’s role in coatings, adhesives, and nanocomposites.